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Compound of Interest

Compound Name: Ravidasvir hydrochloride

Cat. No.: B610419

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Ravidasvir hydrochloride, a potent antiviral compound. Adherence to these protocols is
critical for ensuring laboratory personnel safety and maintaining regulatory compliance.
Ravidasvir hydrochloride is an inhibitor of the hepatitis C virus (HCV) non-structural protein
5A (NS5A) and requires careful management in a laboratory setting.

Hazard Identification and Safety Summary

Ravidasvir hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1][2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1][2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory
tract irritation - Category 3)[1][2]

Currently, there are no established occupational exposure limit values for Ravidasvir
hydrochloride.[1] Therefore, a conservative approach to handling, focused on minimizing all
potential routes of exposure, is imperative.
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Personal Protective Equipment (PPE)

Consistent and correct use of appropriate PPE is the primary defense against exposure to

Ravidasvir hydrochloride.

PPE Category Item Specification Purpose
Chemical splash Protects eyes from
Eye Protection Safety Goggles goggles with side- dust particles and

shields

splashes.

Hand Protection

Protective Gloves

Chemically resistant,
disposable gloves

(e.g., nitrile)

Prevents skin contact

with the compound.

Disposable, long-

Protects skin and

Body Protection Lab Coat sleeved, impervious personal clothing from
clothing contamination.[1]
Prevents inhalation of
A NIOSH-approved aerosolized powder,
Respiratory Protection  Respirator N95 or higher-rated especially when

respirator

handling the solid

form.

Operational Plan: Step-by-Step Handling Protocol

All procedures involving Ravidasvir hydrochloride should be performed in a designated and

controlled area, such as a chemical fume hood or a biological safety cabinet, to contain any

airborne particles.

[EEN

. Preparation:

N

. Weighing (for solid form):

Don all required PPE before entering the designated handling area.

Ensure the chemical fume hood or biological safety cabinet is functioning correctly.
Assemble all necessary equipment and reagents.
Wipe down the work surface with a suitable disinfectant before and after use.
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o Perform all weighing operations within the containment of a chemical fume hood.

o Use a dedicated analytical balance or place a protective cover on the balance pan.

o Carefully weigh the desired amount of Ravidasvir hydrochloride powder into a tared,
sealed container to minimize dust generation.

3. Solution Preparation:

e Add the solvent to the container with the weighed powder within the fume hood.

 Tightly cap the container and mix by vortexing or gentle agitation until the solid is completely
dissolved.

o Clearly label the container with the compound name, concentration, solvent, date, and your
initials.

4. Storage:

» Store stock solutions in clearly labeled, sealed containers.

» To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes for
single-use.

» Follow the recommended storage conditions outlined in the table below.

5. Post-Handling Decontamination:

e Wipe down all surfaces and equipment used with 70% ethanol or another appropriate
laboratory disinfectant.

o Dispose of all contaminated materials as outlined in the disposal plan.

 Remove PPE in the correct order to prevent self-contamination (e.g., outer gloves, lab coat,
inner gloves).

e Wash hands thoroughly with soap and water after removing all PPE.

Physicochemical and Storage Data
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Property Data Source
Molecular Formula Ca2H52CI2NsOs [1]
CAS Number 1303533-81-4 [1]
- DMF: 5 mg/mIDMSO: 5
Solubility
mg/mlEthanol: 1 mg/ml
) Store at 4°C, sealed away
Storage of Solid ) [2]
from moisture.
-80°C for 6 months-20°C for 1
Storage of Solutions month(Sealed storage, away [3]

from moisture)

Emergency Procedures
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Situation Action

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and
Eye Contact ) . ) i

lower eyelids. Seek immediate medical

attention.[1]

Immediately wash skin with plenty of soap and
i water. Remove contaminated clothing and
Skin Contact _ T
shoes. Seek medical attention if irritation

persists.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Do NOT induce vomiting. Wash out mouth with

Ingestion
water. Seek immediate medical attention.[1]
Evacuate the area. Wear full PPE, including
respiratory protection. Absorb liquid spills with
an inert material (e.g., diatomite). For solid
Spil spills, carefully scoop the material into a

hazardous waste container, avoiding dust
generation. Decontaminate the spill area with
alcohol and dispose of all cleanup materials as

hazardous waste.[1]

Disposal Plan

Proper disposal of Ravidasvir hydrochloride and all contaminated materials is essential to
prevent environmental contamination and accidental exposure. All waste must be treated as
hazardous waste and disposed of through a licensed hazardous waste disposal service in
accordance with local, state, and federal regulations.
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Waste Type Container

Disposal Procedure

Labeled, sealed, puncture-
Solid Waste resistant hazardous waste

container

Includes unused powder,
contaminated gloves, lab
coats, pipette tips, and

weighing papers.

Labeled, sealed, leak-proof

Includes unused stock

solutions and contaminated

Liquid Waste )
hazardous waste container solvents. Do not pour down the
drain.
Puncture-resistant sharps Includes needles and syringes
Sharps

container

if used for solution transfer.

Experimental Workflow for Safe Handling
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Proceed
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5. Storage
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Retrieve for Use
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6. Decontamination
(Clean Workspace & Equipment)
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8. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ravidasvir hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ravidasvir Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b610419#personal-protective-equipment-for-handling-
ravidasvir-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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